Cas no 128959-18-2 (Benzeneethanamine,2-[(3,4-dimethoxyphenyl)thio]-a-methyl-, hydrochloride (1:1))

• Product Name: Benzeneethanamine,2-[(3,4-dimethoxyphenyl)thio]-a-methyl-, hydrochloride (1:1)
• CAS No: 128959-18-2
• MF: C₁₇H₂₂ClNO₂S
• MW: 339.880082607269
• CID: 225116
• PubChem ID: 3075826
• Update Time: 2025-04-19

Benzeneethanamine,2-[(3,4-dimethoxyphenyl)thio]-a-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,2-[(3,4-dimethoxyphenyl)thio]-a-methyl-, hydrochloride (1:1)
• 1-[2-(3,4-dimethoxyphenyl)sulfanylphenyl]propan-2-amine,hydrochloride
• Benzeneethanamine, 2-((3,4-dimethoxyphenyl)thio)-alpha-methyl-, hydroc hloride
• 1-(2-(3,4-dimethoxyphenylthio)phenyl)-2-propylamine hydrochloride
• 1-[2-(3,4-dimethoxyphenylthio)phenyl]-2-propylamine hydrochloride
• AC1MIP7B
• LS-30134
• 1-{2-[(3,4-Dimethoxyphenyl)sulfanyl]phenyl}propan-2-amine--hydrogen chloride (1/1)
• Benzeneethanamine, 2-((3,4-dimethoxyphenyl)thio)-alpha-methyl-, hydrochloride
• 1-[2-(3,4-dimethoxyphenyl)sulfanylphenyl]propan-2-amine;hydrochloride
• 128959-18-2
• DTXSID90926245
• 2-((3,4-Dimethoxyphenyl)thio)-alpha-methylbenzeneethanamine hydrochloride

• Inchi： 1S/C17H21NO2S.ClH/c1-12(18)10-13-6-4-5-7-17(13)21-14-8-9-15(19-2)16(11-14)20-3;/h4-9,11-12H,10,18H2,1-3H3;1H
• InChI Key： OHTKBSWZKZOJSL-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=C(C=1)OC)OC)C1C=CC=CC=1CC(C)N

Computed Properties

• Exact Mass: 339.10616
• Monoisotopic Mass: 339.1059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• PSA: 44.48